4,5-Dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

• IUPAC Name: 6-[5-(5,6-dimethylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H20N8/c1-11-12(2)18-9-19-17(11)24-7-13-5-23(6-14(13)8-24)16-4-3-15-21-20-10-25(15)22-16/h3-4,9-10,13-14H,5-8H2,1-2H3
• InChI Key: IAGJHNJERSDGJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)C
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol
• CAS No.: 2199907-55-4

Description

4,5-Dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine is a novel chemical entity supplied exclusively for research purposes. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. This compound is of significant interest in medicinal chemistry and neuroscience research, particularly in the study of orexin receptor modulation . The orexin system is a high-value target for pharmacological intervention, as it plays a central role in regulating sleep-wake cycles, arousal, and energy homeostasis . Dysfunctions of this pathway are implicated in a range of neurological disorders, including insomnia, narcolepsy, and other sleep disorders . The core structure of this molecule incorporates an octahydropyrrolo[3,4-c]pyrrole scaffold, which has been identified in patent literature as a key pharmacophore for compounds that interact with orexin receptors . This scaffold is strategically fused with a [1,2,4]triazolo[4,3-b]pyridazine heteroaromatic system and a dimethylpyrimidine group, a design that aims to optimize receptor binding affinity and selectivity. The presence of these motifs suggests potential for high potency and a favorable kinase selectivity profile, making it a valuable tool compound for investigating orexin signaling and for hit-to-lead optimization campaigns . Researchers can utilize this molecule for in vitro binding assays, functional activity studies, and structure-activity relationship (SAR) analysis to advance the development of new central nervous system (CNS) therapeutics.

Preparation Methods

The synthesis of 4,5-Dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine involves several steps. The reaction conditions typically involve refluxing in ethanol or other suitable solvents at elevated temperatures . Industrial production methods may involve similar steps but optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at positions where leaving groups are present.

Cyclization: Intramolecular cyclization reactions can lead to the formation of additional fused rings.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents like ethanol or dichloromethane, and controlled temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used but often include various substituted derivatives of the original compound.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an inhibitor of certain enzymes, making it a candidate for drug development.

Medicine: Research indicates its potential use in cancer treatment due to its ability to inhibit specific kinases involved in tumor growth.

Industry: It may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as kinases. It inhibits the activity of these enzymes by binding to their active sites, thereby blocking the phosphorylation of key substrates involved in cell signaling pathways . This inhibition can lead to the arrest of cell cycle progression and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Triazolopyrimidine Cores

Several compounds share the triazolopyrimidine scaffold but differ in substituents and fused rings:

• Pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine derivatives () : These isomers exhibit structural flexibility, undergoing reversible isomerization under varying conditions. For instance, compounds 7 and 9 isomerize to 6 and 8 , respectively, altering electronic properties and binding affinities .
• 2-Substituted-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines () : Synthesized via hydrazine and aromatic aldehyde reactions, these derivatives (e.g., 6 ) feature aryl and methyl groups, enabling high yields (85–90%) and efficient one-step synthesis .

Key Structural Differences :

• Methyl groups at positions 4 and 5 on the pyrimidine ring differentiate it from p-tolyl or amino-substituted derivatives in .

Spectroscopic and Computational Insights

• Spectroscopic Characterization () : Compounds like L3 (thiadiazolo-pyrimidine) and L5 (triazolo-pyrimidine) demonstrate substituent-dependent spectral shifts. For example, thiophene and pyrrole groups in L3 and L5 influence UV-Vis and NMR profiles, suggesting analogous effects in the target compound’s characterization .
• Computational Studies () : Molecular modeling of L4 and L5 highlights the role of electron-withdrawing groups in stabilizing HOMO-LUMO gaps, a factor relevant to the target compound’s electronic properties .

Pharmacological Potential and Patent Landscape

• Pyrazolo-pyrimidine Analogues (): Patents describe derivatives like LY231514 with antitumor activity, emphasizing the therapeutic promise of this scaffold. The target compound’s triazolo-pyridazine group may offer improved selectivity compared to non-fused analogues .
• Coumarin-Tetrazole Hybrids () : Compounds such as 4i and 4j combine pyrimidine with coumarin and tetrazole moieties, demonstrating antimicrobial activity. This suggests that the target compound’s octahydropyrrolo group could similarly enhance bioactivity .

Biological Activity

The compound 4,5-Dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine is a complex organic molecule that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, synthesizing findings from various research studies and case reports.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{25}N_7$, with a molecular weight of approximately 365.4 g/mol. The structure features a pyrimidine core substituted with a triazolopyridazine moiety and an octahydro-pyrrolo-pyrrol derivative.

Anticancer Activity

Recent studies have indicated that derivatives of triazolo-pyridazines exhibit notable anticancer properties. For instance, a related compound demonstrated significant cytotoxicity against cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) with IC50 values ranging from 1.06 to 2.73 µM . The mechanism involves inhibition of the c-Met kinase pathway, crucial for tumor growth and metastasis.

The biological activity of the compound may be attributed to its ability to interact with specific molecular targets:

• Kinase Inhibition : It has been shown to inhibit c-Met kinase, which plays a role in cancer cell proliferation and survival .
• Cell Cycle Modulation : Compounds with similar structures have been reported to induce apoptosis in cancer cells by modulating cell cycle progression and promoting caspase activation .

Study on Cytotoxic Effects

In a study evaluating the cytotoxic effects of various pyrrole derivatives, it was found that the synthesized compounds exhibited significant antiproliferative activity against several cancer cell lines. The results highlighted that modifications in the pyrrole ring influenced the biological activity significantly .

Structure-Activity Relationship (SAR)

A structure-activity relationship analysis indicated that specific substitutions on the pyrimidine and triazole rings enhance the anticancer activity. For example, compounds with additional methyl groups showed improved efficacy compared to their unsubstituted counterparts .

Comparative Analysis

The following table summarizes key findings related to the biological activities of similar compounds:

Compound Name	IC50 (µM)	Target	Activity
Compound 12e	1.06	c-Met	Anticancer
Compound X	2.73	c-Met	Anticancer
Compound Y	0.090	c-Met	Anticancer

Q & A

Basic Research Questions

Q. What are the most reliable synthetic routes for 4,5-Dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine?

• Methodology : The compound’s synthesis involves multi-step heterocyclic assembly. Key steps include:

• Triazolo-pyridazine core formation : Cyclocondensation of hydrazine derivatives with carbonyl intermediates under reflux (e.g., using formic acid or formamide as cyclizing agents) .
• Pyrrolo-pyrrolidine coupling : Amide bond formation or nucleophilic substitution to attach the octahydropyrrolo[3,4-c]pyrrole moiety .
• Pyrimidine functionalization : Methylation at the 4,5-positions using methyl iodide or dimethyl sulfate in basic conditions .
  • Validation : Characterization via $^1H$-NMR, $^{13}C$-NMR, and high-resolution mass spectrometry (HRMS) to confirm regioselectivity and purity .

Q. How can researchers optimize reaction yields for complex heterocyclic intermediates in this compound’s synthesis?

• Experimental Design :

• Use Design of Experiments (DoE) to identify critical variables (e.g., temperature, solvent polarity, catalyst loading). For example, a fractional factorial design can reduce trial runs while assessing interactions between parameters .
• In-line monitoring : Employ techniques like HPLC or FTIR to track intermediate formation and adjust conditions dynamically .
  • Case Study : A study on similar triazolo-pyridazines achieved 20% yield improvement by optimizing solvent (DMF vs. THF) and reaction time (48 vs. 72 hours) .

Q. What spectroscopic techniques are essential for characterizing this compound’s structural integrity?

• Core Techniques :

• NMR Spectroscopy : $^1H$- and $^{13}C$-NMR to confirm methyl group positions and heterocyclic connectivity .
• Mass Spectrometry : HRMS for molecular weight validation and isotopic pattern analysis.
• X-ray Crystallography : For absolute configuration determination, particularly for the octahydropyrrolo[3,4-c]pyrrole moiety .
  • Challenges : Overlapping signals in NMR due to complex stereochemistry may require advanced 2D techniques (e.g., COSY, NOESY) .

Advanced Research Questions

Q. How can computational methods guide the design of derivatives with improved bioactivity?

• Methodology :

• Molecular Docking : Screen against target proteins (e.g., kinase domains) using software like AutoDock Vina to predict binding affinities .
• QSAR Modeling : Correlate structural features (e.g., substituent electronegativity, ring strain) with biological activity data from analogs .
  • Example : A triazolo-pyrimidine analog showed enhanced kinase inhibition after introducing electron-withdrawing groups at the pyridazine ring, predicted via DFT calculations .

Q. What strategies resolve contradictions in biological activity data across similar triazolo-pyridazine derivatives?

• Approach :

• Meta-analysis : Compare datasets from published analogs (e.g., IC$_{50}$ values against cancer cell lines) to identify outliers or assay-specific variability .
• Orthogonal assays : Validate hits using alternative methods (e.g., SPR for binding kinetics vs. cell viability assays) .
  • Case Study : Discrepancies in antimicrobial activity of triazolo-thiadiazoles were resolved by standardizing bacterial strains and culture conditions .

Q. How can researchers design experiments to elucidate the compound’s metabolic stability?

• Protocol :

• In vitro microsomal assays : Incubate with liver microsomes (human/rat) and monitor degradation via LC-MS/MS .
• Isotope labeling : Use $^{14}C$-labeled methyl groups to track metabolic pathways .
  • Data Interpretation : Compare half-life ($t_{1/2}$) with structurally similar compounds to identify metabolic "hotspots" (e.g., vulnerable triazolo rings) .

Q. What are the key challenges in scaling up the synthesis of this compound for preclinical studies?

• Technical Hurdles :

• Purification : Chromatography bottlenecks due to polar byproducts; switch to recrystallization in ethanol/water mixtures .
• Safety : Exothermic reactions during triazolo ring formation require controlled temperature gradients and inert atmospheres .
  • Process Optimization : Use continuous flow reactors to enhance reproducibility and reduce batch-to-batch variability .

Methodological Resources

Research Aspect	Recommended Techniques	References
Synthetic Optimization	DoE, In-line HPLC monitoring
Structural Characterization	2D NMR, X-ray crystallography
Bioactivity Profiling	Molecular docking, Orthogonal assays
Metabolic Stability	Microsomal assays, Isotope labeling

Key Research Gaps

• Stereochemical Effects : Limited data on how octahydropyrrolo[3,4-c]pyrrole conformation influences target binding .
• In vivo Toxicity : No published studies on acute/chronic toxicity profiles; required for IND applications.